2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-methoxybenzyl)acetamide

• IUPAC Name: 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5-yl]-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C23H23N5O4/c1-3-32-19-10-6-17(7-11-19)20-12-21-23(30)27(25-15-28(21)26-20)14-22(29)24-13-16-4-8-18(31-2)9-5-16/h4-12,15H,3,13-14H2,1-2H3,(H,24,29)
• InChI Key: PVXVSGSJABGNCX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=NN(C(=O)C3=C2)CC(=O)NCC4=CC=C(C=C4)OC
• Molecular Formula: C23H23N5O4
• Molecular Weight: 433.5 g/mol
• CAS No.: 1020969-93-0

Description

2-[2-(4-Ethoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-methoxybenzyl)acetamide (CAS 1021046-35-4) is a synthetic small molecule with a molecular formula of C23H23N5O4 and a molecular weight of 433.46 g/mol. This compound features a pyrazolo[1,5-d][1,2,4]triazine core scaffold, a heterocyclic system of significant interest in medicinal chemistry due to its potential for diverse biological activity . The structure incorporates 4-ethoxyphenyl and 4-methoxybenzyl substituents, which influence its physicochemical properties, including a calculated logP of 2.8, indicating moderate lipophilicity, and a topological polar surface area of approximately 98 Ų . This acetamide derivative is intended for research applications only and is part of a class of nitrogen-containing heterocycles being investigated for their potential bioactivities. While specific mechanistic studies on this exact compound are limited, related pyrazolo[1,5-d][1,2,4]triazine sulfonamide derivatives have demonstrated promising cytotoxic effects in scientific studies, showing stronger activity than cisplatin in certain breast cancer cell lines (MCF-7 and MDA-MB-231) while exhibiting weaker effects on normal breast cells (MCF-10A) . Such analogs have been shown to induce apoptosis through the activation of caspases (caspase 9, caspase 8, and caspase 3/7) and modulate key proteins like p53 and Bax . The presence of the pyrazolo-triazine core, which can be optimized with various substituents, makes this chemical class a valuable scaffold for developing potential anticancer agents and probing cell death mechanisms, including apoptosis and autophagy pathways . Researchers may employ this compound as a building block or reference standard in hit-to-lead optimization campaigns, biochemical assay development, and structure-activity relationship (SAR) studies within oncology and drug discovery pipelines.

Biological Activity

The compound 2-[2-(4-ethoxyphenyl)-4-oxopyrazolo[1,5-d][1,2,4]triazin-5(4H)-yl]-N-(4-methoxybenzyl)acetamide (CAS Number: 1021079-20-8) belongs to a class of heterocyclic compounds known for their diverse biological activities. This article reviews the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{22}N_{4}O_{3}$ with a molecular weight of 378.43 g/mol . The structure features a pyrazolo[1,5-d][1,2,4]triazin moiety that is known for its bioactive properties.

Property	Value
Molecular Formula	C21H22N4O3
Molecular Weight	378.43 g/mol
CAS Number	1021079-20-8

Anticancer Activity

Recent studies have highlighted the anticancer potential of similar heterocyclic compounds. For instance, pyrrolotriazinones have demonstrated significant inhibitory activity against various cancer cell lines. In particular, compounds within this class have shown IC50 values in the nanomolar range against human leukemia and solid tumors .

In a comparative study, derivatives of triazine and pyrazole scaffolds exhibited promising results against HepG-2 (human liver cancer) and A-549 (human lung cancer) cell lines. These compounds were evaluated for their cytotoxicity using MTT assays and demonstrated IC50 values indicating potent activity .

The mechanism by which these compounds exert their biological effects often involves the inhibition of specific enzymes or pathways critical to cancer cell proliferation. For example, studies have indicated that triazine derivatives can inhibit key kinases involved in tumorigenesis and cell cycle regulation .

In addition to direct cytotoxic effects on cancer cells, some derivatives have been shown to induce apoptosis through mitochondrial pathways and modulate signaling pathways such as PI3K/Akt and MAPK .

Antimicrobial Activity

Beyond anticancer properties, similar compounds have also been investigated for their antimicrobial activities. Studies indicate that heterocycles containing triazine rings possess significant antibacterial and antifungal properties. For example, compounds have been reported to exhibit high efficacy against both Gram-positive and Gram-negative bacteria as well as various fungal strains .

Case Studies

• Study on Anticancer Effects : A recent study synthesized several derivatives of pyrazolo[1,5-d][1,2,4]triazin and tested their efficacy against multiple cancer cell lines. The most potent compound showed an IC50 value of 60 nM against Eg5 ATPase in vitro, correlating with significant in vivo antitumor activity in murine models .
• Antimicrobial Evaluation : Another investigation focused on the antimicrobial properties of related triazine derivatives revealed that certain compounds exhibited MIC values lower than those of standard antibiotics against resistant strains of bacteria and fungi .

Comparison with Similar Compounds

Core Heterocyclic Modifications

• Pyrazolo-triazin vs. Pyrazolo-pyrazin: describes a compound with a pyrazolo[1,5-a]pyrazin-4-one core (CAS: 941876-37-5, MW: 406.5 g/mol).
• The thio group enhances nucleophilicity, which may influence metabolic stability or enzyme inhibition profiles .

Substituent Variations

• Bromophenyl vs. Ethoxyphenyl : The bromine-substituted analog (CAS: 1326837-93-7, MW: 468.31 g/mol) in replaces the ethoxy group with a bromine atom. Bromine’s electron-withdrawing nature contrasts with ethoxy’s electron-donating effect, impacting π-π stacking and receptor binding .
• 3-Methoxybenzyl vs. 4-Methoxybenzyl : ’s compound substitutes the 4-methoxybenzyl group with a 3-methoxy isomer, altering steric interactions and solubility .

Physicochemical Properties

Compound (CAS)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	LogP* (Predicted)
1020969-93-0	C23H23N5O4	433.5	4-Ethoxyphenyl, 4-methoxybenzyl	2.8
1326837-93-7	C21H18BrN5O3	468.31	4-Bromophenyl, 3-methoxybenzyl	3.2
E016-0157	C21H25N5O3	395.45	4-Methoxyphenyl, 2-methylcyclohexyl	3.5
941876-37-5	C23H26N4O3	406.5	4-Ethoxyphenyl, 4-methylphenyl	2.9

*LogP values estimated using fragment-based methods.

• Polarity : The dimethoxy-substituted compound in (CAS: 941876-82-0, C23H22N4O6) has higher polarity due to additional oxygen atoms, likely reducing membrane permeability .
• Molecular Weight : Bromine substitution in increases molecular weight significantly (468.31 g/mol), which may limit oral bioavailability compared to the target compound (433.5 g/mol) .

Pharmacological Profiles

• Atherosclerosis Target () : A structurally distinct acetamide (CAS: 412950-27-7) with trifluoromethyl and biphenyl groups is used for atherosclerosis, highlighting the therapeutic relevance of acetamide derivatives in cardiovascular diseases .
• Metabolic Stability : The ethoxy and methoxy groups in the target compound may confer resistance to oxidative metabolism compared to alkyl-substituted analogs .

Q & A

Q. Table 1: Key Synthetic Steps and Conditions

Step	Reagents/Conditions	Yield (%)	Reference
Core Cyclization	Ethanol, reflux, 12 h	65–70
4-Ethoxyphenyl Coupling	Pd(PPh$_3$)$_4$, K$_2$CO$_3$, DMF	50–55
Amide Coupling	EDCI, HOBt, DCM, RT	40–45

Q. Table 2: Recommended Analytical Techniques

Parameter	Technique	Reference
Purity	HPLC-UV (C18, acetonitrile/water)
Structural Confirmation	$^1H$-NMR (500 MHz, DMSO-d$_6$)
Mass Analysis	HRMS (ESI+)